![molecular formula C7H4BrFO2 B1381898 2-Bromo-3-fluoro-4-hydroxybenzaldehyde CAS No. 1807171-16-9](/img/structure/B1381898.png)
2-Bromo-3-fluoro-4-hydroxybenzaldehyde
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Bromo-3-fluoro-4-hydroxybenzaldehyde is a chemical compound . It is an organic intermediate that can be used in the synthesis of other chemicals .
Molecular Structure Analysis
The molecular formula of this compound is C7H4BrFO2 . The molecular weight is 201.017 . The InChI key is UOTMHAOCAJROQF-UHFFFAOYSA-N .Scientific Research Applications
Synthesis and Characterization
- Research has shown that the bromination of related compounds can result in different brominated benzaldehydes, demonstrating the chemical versatility of these compounds in synthesis (Otterlo et al., 2004).
- Improvements in the synthesis processes of similar compounds, like 3-bromo-4-hydroxybenzaldehyde, have been achieved, which points to the potential for optimized synthesis of 2-Bromo-3-fluoro-4-hydroxybenzaldehyde (Zhang Song-pei, 2009).
Analytical and Physical Chemistry
- Gas chromatography has been used for the determination of related compounds, indicating the feasibility of using similar methods for analyzing this compound (Shi Jie, 2000).
- X-ray crystallography and vibrational spectroscopy have been employed in the study of structurally similar compounds, suggesting their potential application in characterizing this compound (Chumakov et al., 2014); (Tursun et al., 2015).
Chemical Properties and Solubility
- The solubility of similar brominated benzaldehydes in various solvents has been studied, which is relevant for understanding the solubility and chemical interactions of this compound (Jia et al., 2020).
Synthetic Applications
- This compound may have applications in the synthesis of complex organic molecules, as evidenced by the use of similar brominated benzaldehydes in various organic syntheses (Ghosh & Ray, 2017).
Molecular Structure and Interactions
- Studies on related compounds have detailed their molecular structures, providing insights that could be relevant to understanding the structural properties of this compound (Yang et al., 2008).
Crystallography and Material Science
- The crystal structures of bromo-hydroxybenzaldehydes have been studied, indicating potential applications of this compound in material science and crystallography (Wang et al., 2011).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-bromo-3-fluoro-4-hydroxybenzaldehyde |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4BrFO2/c8-6-4(3-10)1-2-5(11)7(6)9/h1-3,11H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZAQILOVRXGBDHS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1C=O)Br)F)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4BrFO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.01 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.